5-(2-furylmethylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C9H5N3O2S
• Molecular Weight: 219.22 g/mol
• IUPAC Name: (5Z)-5-(furan-2-ylmethylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C9H5N3O2S/c13-8-7(4-6-2-1-3-14-6)15-9-10-5-11-12(8)9/h1-5H/b7-4-
• InChI Key: KIHUHJLWSGYIAP-DAXSKMNVSA-N
• Isomeric SMILES: C1=COC(=C1)/C=C\2/C(=O)N3C(=NC=N3)S2
• SMILES: C1=COC(=C1)C=C2C(=O)N3C(=NC=N3)S2

Description

5-(2-furylmethylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a heterocyclic compound that has attracted significant attention from the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

5-(2-furylmethylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has been extensively studied for its potential applications in various fields. In medicine, this compound has been shown to exhibit antimicrobial, antifungal, and anticancer activities. It has also been studied for its potential use as an anti-inflammatory and analgesic agent. In agriculture, 5-(2-furylmethylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has been shown to exhibit insecticidal and herbicidal activities. In materials science, this compound has been studied for its potential use as a dye, optical material, and sensor.

Mechanism of Action

The mechanism of action of 5-(2-furylmethylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one varies depending on its application. In medicine, this compound has been shown to exhibit its antimicrobial and antifungal activities by inhibiting the growth of microorganisms and fungi. Its anticancer activity is attributed to its ability to induce apoptosis and inhibit cell proliferation. In agriculture, 5-(2-furylmethylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibits its insecticidal and herbicidal activities by disrupting the nervous system and inhibiting photosynthesis, respectively.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(2-furylmethylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one also vary depending on its application. In medicine, this compound has been shown to exhibit low toxicity and minimal side effects. Its antimicrobial and antifungal activities are attributed to its ability to disrupt the cell membrane and inhibit the synthesis of nucleic acids and proteins. Its anticancer activity is attributed to its ability to induce DNA damage and inhibit angiogenesis. In agriculture, 5-(2-furylmethylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibits its insecticidal and herbicidal activities by disrupting the nervous system and inhibiting photosynthesis, respectively.

Advantages and Limitations for Lab Experiments

5-(2-furylmethylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has several advantages and limitations for lab experiments. One of the advantages is its ability to exhibit multiple activities, making it a versatile compound for different applications. Its low toxicity and minimal side effects also make it a safe compound to use in lab experiments. However, one of the limitations is its limited solubility in water, which can affect its bioavailability and efficacy. Its stability under different conditions also needs to be considered when designing lab experiments.

Future Directions

There are several future directions for the study of 5-(2-furylmethylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one. One of the directions is the optimization of its synthesis method to improve its yield and purity. Another direction is the study of its potential use in combination with other compounds for enhanced activity. The study of its mechanism of action at the molecular level can also provide insights into its activity and potential targets. Additionally, the study of its potential use in other fields such as materials science and environmental science can expand its applications.

Synthesis Methods

5-(2-furylmethylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one can be synthesized using different methods. One of the commonly used methods involves the reaction of 2-aminothiophenol and 2-furylacrolein in the presence of a catalyst such as acetic acid or hydrochloric acid. The reaction proceeds through a cyclization process, resulting in the formation of 5-(2-furylmethylene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one. Other methods involve the use of different starting materials and catalysts.